3-(2-Benzoxazolyl)-7-octanoyloxycoumarin
Description
3-(2-Benzoxazolyl)-7-octanoyloxycoumarin is a synthetic coumarin derivative characterized by a benzoxazole moiety at the 3-position and an octanoyloxy (C8 ester) group at the 7-position of the coumarin scaffold. Coumarins are renowned for their optical properties, biological activity, and applications in materials science. The benzoxazole group enhances electronic conjugation, making this compound suitable for fluorescence-based applications, while the octanoyloxy substituent modulates solubility and lipophilicity.
Properties
CAS No. |
97004-80-3 |
|---|---|
Molecular Formula |
C24H23NO5 |
Molecular Weight |
405.4 g/mol |
IUPAC Name |
[3-(1,3-benzoxazol-2-yl)-2-oxochromen-7-yl] octanoate |
InChI |
InChI=1S/C24H23NO5/c1-2-3-4-5-6-11-22(26)28-17-13-12-16-14-18(24(27)30-21(16)15-17)23-25-19-9-7-8-10-20(19)29-23/h7-10,12-15H,2-6,11H2,1H3 |
InChI Key |
CKEGKXSZJKGMMN-UHFFFAOYSA-N |
SMILES |
CCCCCCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4O3 |
Canonical SMILES |
CCCCCCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4O3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Table 1: Comparative Analysis of Key Coumarin Derivatives
Substituent Effects on Optical Properties
- Benzoxazolyl vs. Benzothiazolyl: The benzoxazolyl group in 3-(2-benzoxazolyl)-7-octanoyloxycoumarin provides stronger electron-withdrawing effects compared to benzothiazolyl derivatives. This results in a blue-shifted fluorescence emission relative to benzothiazolyl analogs, as observed in studies on 3-(2-benzothiazolyl)-7-(diethylamino)coumarin (emission ~470 nm vs. ~450 nm for benzoxazolyl) .
- Ester vs. Ether Chains: The octanoyloxy (ester) group enhances solubility in organic solvents (e.g., chloroform, dichloromethane) compared to the octadecyloxy (ether) chain in 3-(2-benzothiazolyl)-7-octadecyloxycoumarin, which is highly hydrophobic .
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